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Compound of Interest

Compound Name: 2-Bromo-4-ethylpyridine

Cat. No.: B014437

Essential Safety and Handling Guide for 2-
Bromo-4-ethylpyridine

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-4-ethylpyridine, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is essential for ensuring laboratory safety and
regulatory compliance.

Chemical Identifier:

« CAS Number: 54453-91-7[1][2]

e Molecular Formula: C7H8BrN[1][2]

» Molecular Weight: 186.05 g/mol [1][2]

Hazard Identification and Classification

2-Bromo-4-ethylpyridine is classified as a hazardous substance.[3] It is crucial to be aware of
its potential health effects.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1][2]
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e H315: Causes skin irritation.[1][2]

e H318: Causes serious eye damage.[1][2]

o H335: May cause respiratory irritation.[1][2]

Signal Word: Danger[1][2]

Hazard Class Category Description
Acute Toxicity, Oral 4 Harmful if swallowed[1][2]
Skin Irritation 2 Causes skin irritation[1][2]

Causes serious eye damage[1]

Serious Eye Damage 1 2]
Specific Target Organ Toxicity - 3 May cause respiratory
Single Exposure irritation[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-Bromo-4-
ethylpyridine to prevent exposure.

PPE Item Specification Purpose

Safety glasses with side-

Eye Protection shields or chemical splash To protect eyes from splashes.

goggles.[3]

Chemical-resistant gloves

Hand Protection (e.g., Butyl rubber, Nitrile To prevent skin contact.
rubber).
Skin and Body Protection Standard laboratory coat. To protect clothing and skin.

) ) Use in a well-ventilated area or o )
Respiratory Protection ) To avoid inhalation of vapors.
a chemical fume hood.[3]
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Safe Handling and Storage

Engineering Controls:
o Work in a well-ventilated area.

o Operations involving this chemical should be conducted in a certified chemical fume hood to
minimize inhalation exposure.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In Case of a Spill:

o Small Spills: Absorb the material with an inert, non-combustible absorbent such as
vermiculite, sand, or earth. Place in a suitable, labeled container for disposal.

o Large Spills: Immediately evacuate the area. Contact your institution's Environmental Health
and Safety (EHS) department for assistance.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical aid if irritation
develops and persists.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

The disposal of 2-Bromo-4-ethylpyridine and its contaminated materials must be handled as
hazardous waste in accordance with all federal, state, and local regulations.[3]

Step-by-Step Disposal Protocol:

o Waste Identification and Segregation: All materials contaminated with 2-Bromo-4-
ethylpyridine, including the pure substance, solutions, and contaminated labware (e.g.,
pipette tips, absorbent pads), must be classified as hazardous waste.[3] Do not mix this
waste with other incompatible waste streams.[3]

» Containerization: Collect all 2-Bromo-4-ethylpyridine waste in a designated, properly
sealed, and clearly labeled hazardous waste container. The container must be made of a
compatible material.[3]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "2-Bromo-4-ethylpyridine".[3]

o Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and
secure satellite accumulation area.[3]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's licensed
hazardous waste management provider. The typical method of disposal for such compounds
is high-temperature incineration.[3]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2-Bromo-4-ethylpyridine
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Caption: Workflow for the safe handling and disposal of 2-Bromo-4-ethylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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